Samarium(III) Ionophore II

• IUPAC Name: 3,5,12,14-tetraethyl-7,8,9,10-tetrathia-3,5,12,14-tetrazatricyclo[9.3.0.02,6]tetradeca-1(11),2(6)-diene-4,13-dithione
• InChI: InChI=1S/C14H20N4S6/c1-5-15-9-10-12(18(8-4)14(20)16(10)6-2)22-24-23-21-11(9)17(7-3)13(15)19/h5-8H2,1-4H3
• InChI Key: UCISCPCNYYIDSW-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(N(C1=S)CC)SSSSC3=C2N(C(=S)N3CC)CC
• Molecular Formula: C14H20N4S6
• DSSTOX Substance ID: DTXSID80327126
• Molecular Weight: 436.7 g/mol
• CAS RN: 120097-53-2

Description

Samarium(III) Ionophore II, also known as 1,3,8,10-Tetraethyl-1,3,8,10-tetrahydro[1,2,3,4]tetrathiocino[5,6-d:7,8-d’]diimidazole-2,9-dithione or Et4todit, is a chemical compound that has been function tested. It has the empirical formula C14H20N4S6 and a molecular weight of 436.73. It is used in the direct assay of Sm(III) in water samples.

Synthesis Analysis

A new nano-structured samarium ion-imprinted polymer (Sm(III)-IIP) was synthesized by precipitation polymerization. The Sm(III)-IIP nanoparticles were prepared by the copolymerization of Sm(III)–acrylic acid–4-vinylpyridine ternary complex with ethylene glycol dimethacrylate and methyl methacrylate.

Molecular Structure Analysis

The molecular structure of Samarium(III) Ionophore II involves a hydrophilic center and a hydrophobic portion that interacts with the membrane. The structure of the complex of sodium (Na+) and the antibiotic monensin A is similar.

Chemical Reactions Analysis

Samarium(II) iodide (SmI2, Kagan’s reagent) has found increasing use in chemical synthesis. It has been used in the development of numerous reactions, including the reduction of different functional groups comprising sulfones and sulfoxides, alkyl and aryl halides, epoxides, phosphine oxides, carbonyls, and conjugated double bonds, in addition to C–C bond-construction, and cascade or sequential reactions.

Physical And Chemical Properties Analysis

Samarium(III) Ionophore II has a molecular weight of 436.73. The calcium-based lead borate glasses doped with 1 mol% Sm3+ ions were prepared using melt quenching technique. The prepared glass samples were analyzed through an X-ray diffractometer, FT-IR, Optical absorption, Emission, and fluorescence decay analysis.

Mechanism of Action

Ionophores are chemical compounds that reversibly bind and transport ions through biological membranes in the absence of a protein pore. This can disrupt the membrane potential, and thus these substances could exhibit cytotoxic properties.

Future Directions

The comprehensive investigation supports the potential of these complexes in photonic and display devices. The ternary samarium complexes (S1–S4) were synthesized and characterized, and they exhibited a hyperintense peak at around 648 nm (4G5/2 → 6H9/2) which is sensitive to ligand environment and associated with the characteristic orange-red emission.